Cas no 59580-39-1 (1-(4-methylpiperazin-1-yl)butane-1,3-dione)

1-(4-Methylpiperazin-1-yl)butane-1,3-dione is a versatile intermediate in organic synthesis, characterized by its reactive β-diketone functionality and the presence of a 4-methylpiperazine moiety. This structural combination enhances its utility in the preparation of complex heterocyclic compounds, particularly in pharmaceutical and agrochemical applications. The compound exhibits favorable reactivity in condensation and cyclization reactions, making it valuable for constructing nitrogen-containing scaffolds. Its stability under standard conditions and compatibility with a range of solvents further contribute to its practicality in synthetic workflows. The 4-methylpiperazine group also imparts potential for further functionalization, broadening its applicability in medicinal chemistry and material science.

1-(4-methylpiperazin-1-yl)butane-1,3-dione structure

59580-39-1 structure

Product Name:1-(4-methylpiperazin-1-yl)butane-1,3-dione

CAS No:59580-39-1

MF:C₉H₁₆N₂O₂

MW:184.235542297363

CID:4055666

PubChem ID:14342810

Update Time:2025-05-24

1-(4-methylpiperazin-1-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- Piperazine, 1-(1,3-dioxobutyl)-4-methyl-
- 1-(4-methylpiperazin-1-yl)butane-1,3-dione
- AKOS002666362
- SCHEMBL2414622
- QNWDWCWGUTWDNK-UHFFFAOYSA-N
- 59580-39-1
- Inchi： 1S/C9H16N2O2/c1-8(12)7-9(13)11-5-3-10(2)4-6-11/h3-7H2,1-2H3
- InChI Key： QNWDWCWGUTWDNK-UHFFFAOYSA-N
- SMILES： O=C(CC(C)=O)N1CCN(C)CC1

Computed Properties

Exact Mass: 184.121177757Da
Monoisotopic Mass: 184.121177757Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 40.6Å²

1-(4-methylpiperazin-1-yl)butane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	BBV-32043000-1.0g	1-(4-methylpiperazin-1-yl)butane-1,3-dione	59580-39-1	95%	1.0g	$492.0	2023-01-30
Enamine	BBV-32043000-2.5g	1-(4-methylpiperazin-1-yl)butane-1,3-dione	59580-39-1	95%	2.5g	$1020.0	2023-10-29
Enamine	BBV-32043000-5.0g	1-(4-methylpiperazin-1-yl)butane-1,3-dione	59580-39-1	95%	5.0g	$1291.0	2023-01-30
Enamine	BBV-32043000-10.0g	1-(4-methylpiperazin-1-yl)butane-1,3-dione	59580-39-1	95%	10.0g	$1623.0	2023-01-30
Enamine	BBV-32043000-1g	1-(4-methylpiperazin-1-yl)butane-1,3-dione	59580-39-1	95%	1g	$492.0	2023-10-29
Enamine	BBV-32043000-5g	1-(4-methylpiperazin-1-yl)butane-1,3-dione	59580-39-1	95%	5g	$1291.0	2023-10-29
Enamine	BBV-32043000-10g	1-(4-methylpiperazin-1-yl)butane-1,3-dione	59580-39-1	95%	10g	$1623.0	2023-10-29

1-(4-methylpiperazin-1-yl)butane-1,3-dione Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(4-methylpiperazin-1-yl)butane-1,3-dione

Comprehensive Overview of 1-(4-methylpiperazin-1-yl)butane-1,3-dione (CAS No. 59580-39-1): Properties, Applications, and Industry Relevance

1-(4-methylpiperazin-1-yl)butane-1,3-dione (CAS No. 59580-39-1) is a specialized organic compound with a unique molecular structure that combines a piperazine derivative with a diketone functional group. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. The presence of both the 4-methylpiperazine moiety and the butane-1,3-dione backbone contributes to its distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity chemical intermediates like 1-(4-methylpiperazin-1-yl)butane-1,3-dione has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "CAS 59580-39-1 suppliers" or "1-(4-methylpiperazin-1-yl)butane-1,3-dione synthesis" to explore its applications in developing novel bioactive compounds. Its structural features enable interactions with various biological targets, which is why it's often investigated for kinase inhibition and receptor modulation studies.

The compound's solubility profile and stability under physiological conditions are critical factors for its utility in medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 1-(4-methylpiperazin-1-yl)butane-1,3-dione, ensuring compliance with industry standards. Questions like "How to purify 59580-39-1" or "thermal stability of 1-(4-methylpiperazin-1-yl)butane-1,3-dione" reflect the practical challenges addressed in recent publications.

From an industrial perspective, scale-up synthesis of CAS 59580-39-1 requires optimization of reaction parameters to maximize yield while minimizing byproducts. Environmental considerations have also led to increased interest in "green chemistry approaches for diketone derivatives," positioning this compound as a candidate for sustainable manufacturing processes. Its role in generating heterocyclic scaffolds further enhances its relevance in designing next-generation therapeutics.

Emerging trends highlight the compound's potential in catalysis and polymer chemistry, where its bifunctional nature can facilitate novel reactions. Discussions around "59580-39-1 safety data" and "handling precautions for 1-(4-methylpiperazin-1-yl)butane-1,3-dione" underscore the importance of proper laboratory protocols. As regulatory frameworks evolve, documentation of its ecotoxicological impact remains a priority for commercial suppliers.

In conclusion, 1-(4-methylpiperazin-1-yl)butane-1,3-dione (CAS No. 59580-39-1) represents a multifaceted chemical tool with expanding applications across scientific disciplines. Its integration into high-value synthetic routes and alignment with industry 4.0 automation in chemical production ensure its continued prominence in research and development pipelines worldwide.